Cas no 130567-83-8 (Mogroside III)

• Product name: Mogroside III
• CAS No: 130567-83-8
• MF: C₄₈H₈₂O₁₉
• MW: 963.15328
• CID: 169510
• PubChem ID: 24720988

Mogroside III Chemical and Physical Properties

Names and Identifiers

• Mogroside III
• b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-3-(b-D-glucopyranosyloxy)-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl6-O-b-D-glucopyranosyl-
• b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-3-(b-D-glucopyranosyloxy)-11,25-dihydroxy-9-methyl-19...
• b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-3-(b-D-glucopyranosyloxy)-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl6-O-b-D-gl
• Moexiprilat
• Moexiprilat Hydrate
• HMA-23
• (3beta,9beta,10alpha,11alpha,24R)-3-(beta-D-Glucopyranosyloxy)-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• MS-31806
• 99LVR5N10I
• CS-0009024
• HY-N0500
• AKOS040760033
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,9.BETA.,10.ALPHA.,11.ALPHA.,24R)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-11,25-DIHYDROXY-9-METHYL-19-NORLANOST-5-EN-24-YL 6-O-.BETA.-D-GLUCOPYRANOSYL-
• SCHEMBL17483174
• 130567-83-8
• Q27272227
• UNII-99LVR5N10I
• AC-34449
• beta-D-Glucopyranoside, (3beta,9beta,10alpha,11alpha,24R)-3-(beta-D-glucopyranosyloxy)-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl 6-o-beta-D-glucopyranosyl-
• Mogroside-III
• mogroside IIIA
• CHEBI:229952
• DA-55596
• mogroside IIIx
• mogroside III-A

• MDL： MFCD00238648
• Inchi： InChI=1S/C48H82O19/c1-21(9-13-31(45(4,5)61)67-43-40(60)37(57)34(54)27(65-43)20-62-41-38(58)35(55)32(52)25(18-49)63-41)22-15-16-46(6)28-12-10-23-24(48(28,8)29(51)17-47(22,46)7)11-14-30(44(23,2)3)66-42-39(59)36(56)33(53)26(19-50)64-42/h10,21-22,24-43,49-61H,9,11-20H2,1-8H3/t21-,22-,24-,25-,26-,27-,28+,29-,30+,31-,32-,33-,34-,35+,36+,37+,38-,39-,40-,41-,42+,43+,46+,47-,48+/m1/s1
• InChI Key： KYVIPFHNYCKOMQ-YMRJDYICSA-N
• SMILES： C[C@H](CC[C@H](C(C)(C)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)[C@H]3CC[C@@]4(C)[C@@H]5CC=C6[C@@H](CC[C@@H](C6(C)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@@H](CO)O7)O)O)O)[C@]5(C)[C@@H](C[C@]34C)O

Computed Properties

• Exact Mass: 962.54500
• Monoisotopic Mass: 962.54503038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 14
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 963.2
• XLogP3: 0.1
• Topological Polar Surface Area: 318Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.40
• Melting Point: No data available
• Boiling Point: 1048.3±65.0 °C at 760 mmHg
• Flash Point: 587.8±34.3 °C
• PSA: 318.37000
• LogP: -1.05600

Mogroside III Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides

Additional information on Mogroside III

Mogroside III: A Comprehensive Overview of Its Bioactive Properties and Recent Research Applications

Mogroside III, a naturally occurring terpenoid glycoside, is a compound of significant interest in the field of pharmaceutical chemistry and nutraceutical research. With a CAS number 130567-83-8, this molecule has garnered attention due to its remarkable biological activities and potential therapeutic applications. Derived from the seeds of Loquat (Eriobotrya japonica), Mogroside III is part of a class of compounds known for their sweetening properties and health benefits, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of Mogroside III features a glycosidic linkage between a terpenoid aglycone and a sugar moiety, typically glucose. This structural configuration contributes to its stability and bioavailability, enabling efficient absorption and utilization within biological systems. The presence of multiple hydroxyl groups in its molecular framework enhances its solubility in water, facilitating its application in aqueous-based formulations and oral supplements.

Recent advancements in molecular biology and pharmacology have highlighted the multifaceted therapeutic potential of Mogroside III. Studies have demonstrated its ability to modulate various cellular pathways, including those involved in anti-inflammatory, antioxidant, and neuroprotective effects. For instance, research published in peer-reviewed journals has shown that Mogroside III can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for managing chronic inflammatory disorders.

In addition to its anti-inflammatory properties, Mogroside III has been investigated for its role in neuroprotection. Preclinical studies indicate that this compound may help mitigate oxidative stress and neurotoxicity associated with neurodegenerative diseases like Alzheimer's and Parkinson's. The mechanism involves the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which counteract reactive oxygen species (ROS) accumulation in neuronal cells.

The cardiovascular benefits of Mogroside III are another area of active research. Emerging evidence suggests that this glycoside can improve endothelial function by enhancing nitric oxide (NO) production. NO is a critical signaling molecule involved in vasodilation and blood pressure regulation. By promoting NO synthesis, Mogroside III may contribute to the prevention and management of hypertension and other cardiovascular conditions.

Furthermore, the potential role of Mogroside III in metabolic health has attracted considerable attention. Investigations have revealed that this compound can influence glucose homeostasis by improving insulin sensitivity in peripheral tissues. This effect is particularly relevant in the context of type 2 diabetes mellitus, where impaired insulin signaling is a key pathological feature. By modulating glucose uptake and utilization, Mogroside III may offer a supplementary therapeutic strategy for managing hyperglycemia.

The safety profile of Mogroside III has been assessed through rigorous toxicological studies, which have consistently shown low toxicity at tested doses. This favorable safety profile makes it an attractive candidate for clinical development compared to synthetic alternatives. Additionally, its natural origin aligns with the growing demand for plant-derived bioactive compounds that are perceived as safer and more sustainable.

Industrial applications of Mogroside III are expanding beyond pharmaceuticals into the food and cosmetic sectors. Its natural sweetness makes it an appealing alternative to artificial sweeteners, particularly in health-conscious formulations. Moreover, its antioxidant properties enhance product shelf life by inhibiting lipid peroxidation in food products. In cosmetics, Mogroside III is being explored for its anti-aging potential due to its ability to neutralize free radicals and promote collagen synthesis.

The future direction of research on Mogroside III includes optimizing extraction methods to maximize yield while preserving bioactivity. Advances in biotechnology have enabled more efficient isolation techniques, such as supercritical fluid extraction (SFE), which minimize solvent use and environmental impact. Additionally, formulation development is underway to enhance the bioavailability of Mogroside III, particularly through nanoencapsulation technologies that protect the molecule from degradation during transit through biological systems.

In conclusion, Mogroside III (CAS no 130567-83-8) represents a promising natural product with diverse therapeutic applications. Its multifunctional bioactivity spans anti-inflammation, neuroprotection, cardiovascular support, and metabolic regulation. The growing body of scientific evidence supporting its efficacy combined with its favorable safety profile positions it as a valuable asset in modern medicine. As research continues to uncover new insights into its mechanisms of action, the potential uses for Mogroside III are likely to expand further into both clinical practice and consumer health products.